2,5-Bis(3-methoxyphenyl)-1,3,4-oxadiazole

Description

2,5-Bis(4-methoxyphenyl)-1,3,4-oxadiazole is a chemical compound with the molecular formula C16H14N2O3 and a molecular weight of 282.29 g/mol . It is also known by other names, including 1,3,4-Oxadiazole, 2,5-bis(p-methoxyphenyl)-, and EINECS 212-691-8 . The compound features a central 1,3,4-oxadiazole ring, which is nearly planar, connected to two benzene rings at dihedral angles of 8.06 (6) and 11.21 (6) degrees . The dihedral angle between the benzene rings themselves is 11.66 (5)° . In its crystal structure, short intermolecular C⋯O interactions link adjacent molecules into chains, further stabilized by weak intermolecular C—H⋯π interactions .

A similar compound is 2-(3-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazole, which has the molecular formula C15H12N2O2 and a molecular weight of 252.27 g/mol . 2,5-di-(3-Methoxyphenyl)-1,3,4-oxadiazole has the molecular formula C16H14N2O . These compounds share the 1,3,4-oxadiazole core but differ in the arrangement and type of substituents on the phenyl rings . 2,5-Bis(4-methoxyphenyl)-1,3,4-oxadiazole can be identified through various computed descriptors, including its IUPAC name, 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole, InChI identifier InChI=1S/C16H14N2O3/c1-19-13-7-3-11(4-8-13)15-17-18-16(21-15)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3, InChIKey ASDRGEKUFQCMBN-UHFFFAOYSA-N, and SMILES notation COC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)OC .

• CAS No.: 19748-58-4
• Product Name: 2,5-Bis(3-methoxyphenyl)-1,3,4-oxadiazole
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 2,5-bis(3-methoxyphenyl)-1,3,4-oxadiazole
• Standard InChI: InChI=1S/C16H14N2O3/c1-19-13-7-3-5-11(9-13)15-17-18-16(21-15)12-6-4-8-14(10-12)20-2/h3-10H,1-2H3
• Standard InChIKey: VTFRIPCUJGVYKU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)C3=CC(=CC=C3)OC
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)C3=CC(=CC=C3)OC
• PubChem Compound: 88224
• Last Modified: Feb 18 2024